Cas no 104340-93-4 (2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester)
104340-93-4 structure
Product Name:2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester
CAS No:104340-93-4
MF:C6H5ClO3S2
MW:224.685098409653
CID:1142557
Update Time:2024-07-26
2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester
- methyl 4-chloro-3-hydroxy-5-mercaptothiophene-2-carboxylate
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- Inchi: 1S/C6H5ClO3S2/c1-10-5(9)4-3(8)2(7)6(11)12-4/h8,11H,1H3
- InChI Key: SYFVMBJQDHHMHL-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC(S)=C(Cl)C=1O
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 223.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8A^2
Experimental Properties
- PSA: 76.07
2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
104340-93-4 (2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester) Related Products
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